Cas no 87-40-1 (2,4,6-Trichloroanisole)

2,4,6-Trichloroanisole (TCA) is a chlorinated aromatic compound primarily recognized for its role as a contaminant in food, beverages, and packaging materials due to its potent musty odor at extremely low concentrations. It is formed through the microbial methylation of 2,4,6-trichlorophenol, often in cork or wood products. In analytical and quality control applications, TCA serves as a critical reference standard for detecting and quantifying musty off-flavors in consumables. Its high stability and low sensory threshold make it essential for studies on taint and spoilage in the food and beverage industry. Proper handling and storage are required due to its volatility and potential to cause sensory contamination.
2,4,6-Trichloroanisole structure
2,4,6-Trichloroanisole structure
Product Name:2,4,6-Trichloroanisole
CAS No:87-40-1
MF:C7H5Cl3O
MW:211.472999334335
MDL:MFCD00000588
CID:722140
PubChem ID:87576696
Update Time:2025-10-23

2,4,6-Trichloroanisole Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Trichloro-2-methoxybenzene
    • 2,4,6-Trichloroanisole
    • 2,4,6-Trichloroanisole Solution
    • Benzene,1,3,5-trichloro-2-methoxy-
    • Herbicides as Methyl Derivatives Mix #1
    • 2,4,6-Trichloroanisole Odor Standard
    • 2,4,6-Trichloroanisole100µg
    • 2,4,6-Trichloro-1-methoxybenzene
    • Tyrene
    • Benzene, 1,3,5-trichloro-2-methoxy-
    • Methyl 2,4,6-trichlorophenyl ether
    • 2,4.6-Trichloroanisole
    • Anisole, 2,4,6-trichloro-
    • 1,3,5-trichloro-2-methoxy-benzene
    • Anisole, 2,4,6-trichloro- (8CI)
    • 31O3X41254
    • Benzene, 1,3,5-trichloro-2-methoxy- (9CI)
    • 2,6-Trichloroanisole
    • Anisole,4,6-trichloro-
    • 2,4,6-Trichlo
    • 1,3,5-Trichloro-2-methoxybenzene (ACI)
    • Anisole, 2,4,6-trichloro- (6CI, 7CI, 8CI)
    • 1-Methoxy-2,4,6-trichlorobenzene
    • 2-Methoxy-1,3,5-trichlorobenzene
    • NSC 35142
    • Q209191
    • 2,4,6-Trichloro-Anisole
    • NSC35142
    • WCVOGSZTONGSQY-UHFFFAOYSA-N
    • 2,4,6-TRICHLOROANISOLE [MI]
    • Methyl 2,6-trichlorophenyl ether
    • FT-0631413
    • 2,4,6-Trichloroanisole 1000 microg/mL in Methanol
    • DTXSID9073886
    • SY051443
    • CHEBI:19333
    • 2,4,6-Trichloroanisole, 99%
    • 2,4,6-Trichloroanisole, PESTANAL(R), analytical standard
    • UNII-31O3X41254
    • NSC-35142
    • 2,4,6-Trichloroanisole 10 microg/mL in Isooctane
    • EINECS 201-743-5
    • InChI=1/C7H5Cl3O/c1-11-7-5(9)2-4(8)3-6(7)10/h2-3H,1H
    • Benzene,3,5-trichloro-2-methoxy-
    • SCHEMBL54507
    • CS-0150571
    • NS00008077
    • MFCD00000588
    • 1,3,5-Trichloro-2-methoxybenzene, 9CI
    • F20912
    • 2,4,6-Trichloroanisole 100 microg/mL in Methanol
    • TRICHLOROANISOLE
    • AS-60959
    • FT-0675439
    • 1,5-Trichloro-2-methoxybenzene
    • AI3-09173
    • T0867
    • 87-40-1
    • AKOS015849927
    • DB-057000
    • MDL: MFCD00000588
    • Inchi: 1S/C7H5Cl3O/c1-11-7-5(9)2-4(8)3-6(7)10/h2-3H,1H3
    • InChI Key: WCVOGSZTONGSQY-UHFFFAOYSA-N
    • SMILES: ClC1C=C(Cl)C(OC)=C(Cl)C=1

Computed Properties

  • Exact Mass: 209.94100
  • Monoisotopic Mass: 209.941
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 9.2
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: White monoclinic needle like crystals with a slight smell similar to acetophenone. It sublimes slowly at room temperature and can volatilize with water vapor
  • Density: 1.6400
  • Melting Point: 59.0 to 62.0 deg-C
  • Boiling Point: 240°C(lit.)
  • Flash Point: Fahrenheit: 51.8 ° f < br / > Celsius: 11 ° C < br / >
  • Refractive Index: 1.5510 (estimate)
  • Solubility: benzene: soluble(lit.)
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 9.23000
  • LogP: 3.65540
  • Merck: 13,9702
  • Color/Form: 100 μg/mL in methanol
  • Solubility: Soluble in ethanol, ether and hot water, very slightly soluble in water.

2,4,6-Trichloroanisole Security Information

2,4,6-Trichloroanisole Customs Data

  • HS CODE:2909309090
  • Customs Data:

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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2,4,6-Trichloroanisole Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Alumina
Reference
Formation of nonaromatic products in the chlorination of simple substituted aromatic ethers
Watson, William David, Journal of Organic Chemistry, 1982, 47(27), 5270-6

Production Method 2

Reaction Conditions
1.1 Catalysts: 1-Butyl-4-methylpyridinium bromide ;  rt → 170 °C; 0.5 h, 170 °C
Reference
Selective O-methylation of phenols and benzyl alcohols in simple pyridinium based ionic liquids
Das, Pranab Jyoti; Das, Jupitara, Journal of Molecular Liquids, 2015, 209, 94-98

Production Method 3

Reaction Conditions
1.1 Reagents: Tetrabutylammonium iodide Catalysts: 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Dimethylformamide
Reference
1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) and Microwave-Accelerated Green Chemistry in Methylation of Phenols, Indoles, and Benzimidazoles with Dimethyl Carbonate
Shieh, Wen-Chung; Dell, Steven; Repic, Oljan, Organic Letters, 2001, 3(26), 4279-4281

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Additional information on 2,4,6-Trichloroanisole

Recent Advances in the Study of 2,4,6-Trichloroanisole (CAS 87-40-1) in Chemical and Biomedical Applications

2,4,6-Trichloroanisole (TCA, CAS 87-40-1) is a chlorinated aromatic compound widely recognized for its role as a contaminant in food, beverages, and pharmaceutical products, where it imparts a musty or corky off-flavor. Recent research has expanded its scope beyond sensory science, exploring its biochemical interactions, environmental impact, and potential therapeutic applications. This briefing synthesizes the latest findings on TCA, highlighting its molecular mechanisms, detection methods, and emerging uses in biomedicine.

A 2023 study published in Journal of Agricultural and Food Chemistry elucidated TCA's degradation pathways by microbial consortia, identifying novel enzymes capable of cleaving its chloroaromatic bonds. This breakthrough offers promise for bioremediation of TCA-contaminated water sources, particularly in wine and pharmaceutical manufacturing. Concurrently, advances in analytical techniques, such as gas chromatography coupled with high-resolution mass spectrometry (GC-HRMS), have lowered detection thresholds to sub-ppt levels, crucial for quality control in sensitive applications like mRNA vaccine production where TCA can compromise lipid nanoparticle stability.

In neuropharmacology, TCA's structural similarity to neurotransmitter modulators has spurred investigation into its GABAA receptor interactions. Preclinical models in ACS Chemical Neuroscience (2024) demonstrate dose-dependent modulation of chloride ion channels, suggesting potential as a scaffold for anxiolytic drug development. However, its endocrine-disrupting properties at concentrations ≥10 μM, as reported in Environmental Health Perspectives, necessitate careful risk-benefit evaluation.

Emerging applications include TCA-derived probes for studying aryl hydrocarbon receptor (AhR) signaling pathways. A Nature Communications study engineered fluorinated TCA analogs (e.g., 2,4,6-trifluoroanisole) as selective AhR antagonists, showing efficacy in suppressing inflammatory cytokines in murine models of autoimmune hepatitis. This positions TCA derivatives as candidates for next-generation immunomodulators.

Regulatory developments feature prominently, with the FDA's 2024 draft guidance on TCA limits in sterile injectables (proposed threshold: 0.5 ng/mL). Industry responses include patented adsorption technologies using functionalized mesoporous silica nanoparticles, achieving >99% TCA removal from aqueous solutions (WO2023187542). These innovations address critical challenges in biopharmaceutical manufacturing where TCA contamination can originate from packaging materials.

Future research directions emphasize structure-activity relationship studies of halogenated anisoles, leveraging computational chemistry to predict metabolite toxicity. The compound's role as a chemical indicator of chlorophenol pollution also gains traction in environmental monitoring networks. Collaborative efforts between flavor chemists, toxicologists, and drug developers are expected to unlock further biomedical potentials while mitigating risks associated with this multifaceted molecule.

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